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Compound of Interest

Compound Name: Disperse Blue 77

CAS No.: 20241-76-3

Cat. No.: B1588612

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Disperse Blue 77, an anthraquinone-based dye. The information is presented to

be a valuable resource for researchers, scientists, and professionals in drug development who

may encounter this compound in various analytical and experimental contexts. This document

details its chemical identity, summarizes its key quantitative data in structured tables, and

outlines the standard experimental methodologies for determining these properties.

Chemical Identity and Structure
Disperse Blue 77, a synthetic dye belonging to the anthraquinone class, is chemically

identified as 1-anilino-4,5-dihydroxy-8-nitroanthracene-9,10-dione.[1][2] Its structure is

characterized by a central anthraquinone core with anilino, hydroxyl, and nitro functional

groups.
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Identifier Value

IUPAC Name
1-anilino-4,5-dihydroxy-8-nitroanthracene-9,10-

dione[2]

CAS Registry Number 20241-76-3[1][2][3]

Molecular Formula C₂₀H₁₂N₂O₆[1][2][3]

Molecular Weight 376.32 g/mol [1][4]

Canonical SMILES

C1=CC=C(C=C1)NC2=C3C(=C(C=C2)O)C(=O)

C4=C(C=CC(=C4C3=O)--INVALID-LINK--

[O-])O[2]

InChI Key DYALWCKAJBVSBZ-UHFFFAOYSA-N[3]

Physicochemical Properties
The physicochemical properties of Disperse Blue 77 are summarized in the table below.

These properties are crucial for understanding its behavior in various systems, including its

solubility, partitioning, and potential environmental fate.

Property Value Method

Physical Description Dark blue powder[5] Visual Inspection

Melting Point >230 °C[6] OECD Guideline 102

Boiling Point
625.9 ± 55.0 °C (Predicted)[7]

[8]

Not applicable (Decomposition

observed at 230 °C)[6]

Water Solubility 0.85 µg/L at 20 °C[6] OECD Guideline 105

Partition Coefficient (Log P) 6.9 at 20 °C[6] OECD Guideline 107

Vapor Pressure 0 Pa at 20 °C[7] -

Experimental Protocols
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Detailed experimental protocols for determining the key physicochemical properties of chemical

substances are provided by the Organisation for Economic Co-operation and Development

(OECD) Guidelines for the Testing of Chemicals. These standardized methods ensure data

quality and comparability across different laboratories.

Melting Point Determination (OECD Guideline 102)
The melting point of Disperse Blue 77 can be determined using several methods outlined in

OECD Guideline 102, such as the capillary method, hot-stage microscopy, or Differential

Scanning Calorimetry (DSC).

General Procedure (Capillary Method):

A small amount of the finely powdered dry substance is packed into a capillary tube.

The capillary tube is placed in a suitable heating apparatus (e.g., a melting point apparatus

with a heated block or liquid bath).

The temperature is raised at a controlled rate.

The temperature at which the substance is observed to melt is recorded as the melting point.

For a substance like Disperse Blue 77 that decomposes, the decomposition temperature is

noted.

Water Solubility Determination (OECD Guideline 105)
The water solubility of Disperse Blue 77, being very low, is typically determined using the

column elution method or the flask method as described in OECD Guideline 105.

General Procedure (Flask Method):

An excess amount of the test substance is added to a flask containing purified water.

The flask is agitated at a constant temperature (e.g., 20 °C) for a sufficient period to reach

equilibrium.

The mixture is then centrifuged or filtered to separate the undissolved solid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1588612/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-disperse-blue-77-chemical-structure-and-properties
https://www.benchchem.com/product/b1588612/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-disperse-blue-77-chemical-structure-and-properties
https://www.benchchem.com/product/b1588612/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-disperse-blue-77-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The concentration of the substance in the clear aqueous phase is determined by a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC).

Partition Coefficient (n-octanol/water) Determination
(OECD Guideline 107)
The n-octanol/water partition coefficient (Log P) is a measure of a chemical's lipophilicity and is

determined using the shake-flask method as per OECD Guideline 107.

General Procedure (Shake-Flask Method):

A known volume of n-octanol and water are placed in a vessel, and a small, accurately

weighed amount of the test substance is added.

The vessel is shaken until equilibrium is reached.

The n-octanol and water phases are separated by centrifugation.

The concentration of the test substance in each phase is determined by a suitable analytical

method (e.g., HPLC).

The partition coefficient is calculated as the ratio of the concentration in the n-octanol phase

to the concentration in the aqueous phase.

Synthesis of Disperse Blue 77
The synthesis of Disperse Blue 77 typically involves the condensation reaction of 1,8-

dihydroxy-4,5-dinitroanthraquinone with aniline in an organic solvent. The following diagram

illustrates the general workflow for its synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1588612/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-disperse-blue-77-chemical-structure-and-properties
https://www.benchchem.com/product/b1588612/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-disperse-blue-77-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Process

Product

1,8-dihydroxy-4,5-dinitroanthraquinone

Condensation Reaction

Aniline Organic Solvent

Crystallization

Filtration and Washing

Drying

Disperse Blue 77

Click to download full resolution via product page

Synthesis Workflow for Disperse Blue 77
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A detailed experimental protocol for the synthesis involves the following steps:

Condensation: 1,8-dihydroxy-4,5-dinitroanthraquinone is reacted with aniline in an organic

solvent such as ethylene glycol methyl ether.[9] The reaction mixture is heated to facilitate

the condensation reaction.[9]

Crystallization: After the reaction is complete, the mixture is cooled, and a crystallization

solvent like methanol is added to precipitate the product.[9]

Isolation: The precipitated Disperse Blue 77 is isolated by filtration.[9]

Washing and Drying: The filter cake is washed with a solvent (e.g., methanol) and then with

hot water to remove impurities and unreacted starting materials.[9] The final product is then

dried.

Application and Environmental Considerations
Disperse Blue 77 is primarily used as a disperse dye for coloring synthetic hydrophobic fibers,

particularly polyester and its blends.[1] Its low water solubility and non-ionic nature make it

suitable for high-temperature and high-pressure dyeing processes.[1] The following diagram

illustrates the logical relationship between its properties, application, and environmental impact.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186675/
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186675/
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186675/
https://www.benchchem.com/product/b1588612/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-disperse-blue-77-chemical-structure-and-properties
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186675/
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186675/
https://www.benchchem.com/product/b1588612/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-disperse-blue-77-chemical-structure-and-properties
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Environmental_Fate_of_Anthraquinone_Vat_Dyes.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Environmental_Fate_of_Anthraquinone_Vat_Dyes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Properties

Application

Environmental Considerations

Low Water Solubility

Textile Dyeing (Polyester)

Environmental Persistence

High Lipophilicity (Log P)

Potential for Bioaccumulation

Anthraquinone Structure

Wastewater Effluent

Click to download full resolution via product page

Application and Environmental Impact of Disperse Blue 77
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Due to its stable anthraquinone structure and low water solubility, Disperse Blue 77 is

persistent in the environment and not readily biodegradable.[6] Its high partition coefficient

suggests a potential for bioaccumulation in aquatic organisms. Therefore, proper treatment of

textile wastewater containing this dye is essential to mitigate its environmental impact.

Toxicological Information
Toxicological data on Disperse Blue 77 is limited. However, it is known to be a skin sensitizer

and can cause serious eye irritation.[1] Animal studies have indicated low acute oral toxicity.[6]

There is no evidence to suggest that Disperse Blue 77 is genotoxic or has adverse effects on

reproduction or fertility.[6] As with any chemical, it should be handled with appropriate safety

precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1588612/docs#an-in-depth-technical-guide-to-
disperse-blue-77-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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